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Compound of Interest

N-(2-Aminoethyl)-1,3-
Compound Name:
propanediamine

Cat. No.: B145443

Technical Support Center: N-(2-Aminoethyl)-1,3-
propanediamine

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the proper storage and handling of N-(2-Aminoethyl)-1,3-
propanediamine.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for N-(2-Aminoethyl)-1,3-
propanediamine?

A: N-(2-Aminoethyl)-1,3-propanediamine should be stored in a tightly closed container in a
dry, cool, and well-ventilated place.[1][2] The recommended storage temperature is below
+30°C.[3] It should be stored away from incompatible materials, heat, and sources of ignition.

[4]
Q2: What personal protective equipment (PPE) is required when handling this compound?

A: When handling N-(2-Aminoethyl)-1,3-propanediamine, it is crucial to use appropriate
personal protective equipment. This includes:

o Eye/Face Protection: Tightly fitting safety goggles or a face shield.[1][4]
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o Skin Protection: Chemical-resistant gloves and impervious clothing.[1] A chemical-resistant
protective suit, boots, and an apron may also be necessary depending on the scale of work.

[2]14]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, a full-face
respirator with an appropriate filter (e.qg., type ABEK (EN14387)) should be used.[1]

Q3: What materials are incompatible with N-(2-Aminoethyl)-1,3-propanediamine?

A: This compound is incompatible with strong oxidizing agents, acids, acid anhydrides, and
acid chlorides.[4] Contact with these substances should be avoided to prevent hazardous
reactions.

Q4: Is N-(2-Aminoethyl)-1,3-propanediamine sensitive to air or moisture?

A: Yes, the material is hygroscopic.[4] Therefore, it is critical to keep the container tightly sealed
to prevent moisture absorption from the air. Some sources also recommend storing it under an
inert gas.[5]

Troubleshooting Guide
Problem: The compound has changed color or appearance.

o Possible Cause: This could indicate contamination or degradation. Exposure to air, moisture,
or incompatible materials can alter the compound's purity.

¢ Solution: Do not use the compound if its appearance has changed. Dispose of it according to
your institution's hazardous waste disposal procedures. Review your storage and handling
procedures to identify and correct any potential sources of contamination.

Problem: A spill has occurred.
e Solution:
o Ensure the area is well-ventilated.

o Wear appropriate personal protective equipment (PPE), including respiratory protection,
chemical-resistant gloves, and safety goggles.
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[e]

Contain the spill using an inert absorbent material like sand or vermiculite.

o

Collect the absorbed material into a suitable, closed container for disposal.

[¢]

Clean the spill area thoroughly.

[¢]

Dispose of the waste in accordance with local, state, and federal regulations.

Quantitative Data Summary

Parameter Value Reference
Storage Temperature Below +30°C [3]

Density 0.928 g/mL at 25°C [1][6]
Refractive Index n20/D 1.4815 [31[6]

Flash Point 97 °C (206.6 °F) - closed cup [6]

Experimental Protocols & Workflows
Standard Handling and Storage Workflow

The following diagram outlines the best practices for the handling and storage of N-(2-
Aminoethyl)-1,3-propanediamine in a laboratory setting.
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Standard Handling and Storage Workflow for N-(2-Aminoethyl)-1,3-propanediamine
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Workflow for safe handling and storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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